Cas no 58521-49-6 (Boc-Sta-Oh)

Boc-Sta-Oh Properties

Names and Identifiers

• (3S,4S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid
• (3S,4S)-4-(Boc-amino)-3-hydroxy-6-methyl-heptanoic acid
• Boc-(3S,4S)Sta-OH
• BOC-STA-OH
• BOC-STATIN
• Boc-statine
• Boc-Statine<br>((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid)
• Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-, (3S,4S)-
• (3S,4S)-N-(tert-butoxycarbonyl)-4-amino-3-hydroxy-6-methylheptanoic acid
• AmbotzBAA1320
• Boc-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid
• Boc-Sta(3S,4S)-OH
• N-(tert-butoxycarbonyl)statine
• N-Boc-statine
• N-tert-butoxycarbonyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid
• RW3463
• N-tert-Butoxycarbonyl-(3S,4S)-statine
• +Expand

• MDL： MFCD00063180
• InChIKey： KJIQRHBVNGRPCO-UWVGGRQHSA-N
• Inchi： InChI=1S/C13H25NO5/c1-8(2)6-9(10(15)7-11(16)17)14-12(18)19-13(3,4)5/h8-10,15H,6-7H2,1-5H3,(H,14,18)(H,16,17)/t9-,10-/m0/s1
• SMILES： CC(C[C@H](NC(OC(C)(C)C)=O)[C@@H](O)CC(O)=O)C

Computed Properties

• Exact Mass: 275.17300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Heavy Atom Count: 19

Experimental Properties

• LogP: 2.15230
• PSA: 95.86000
• Melting Point: 118-120 ºC
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),